Cas no 1048912-41-9 (3-(Pyrrolidin-3-ylamino)propanenitrile)

3-(Pyrrolidin-3-ylamino)propanenitrile is a versatile nitrile-containing intermediate with applications in pharmaceutical and organic synthesis. Its pyrrolidine scaffold and reactive nitrile group make it a valuable building block for constructing heterocyclic compounds and bioactive molecules. The compound’s structural features enable selective functionalization, facilitating the development of targeted derivatives. Its stability under standard conditions and compatibility with common reaction conditions enhance its utility in multistep syntheses. This intermediate is particularly useful in medicinal chemistry for the design of enzyme inhibitors and receptor modulators due to its ability to introduce both polar and lipophilic moieties. Proper handling is advised due to the potential reactivity of the nitrile group.
3-(Pyrrolidin-3-ylamino)propanenitrile structure
1048912-41-9 structure
Product Name:3-(Pyrrolidin-3-ylamino)propanenitrile
CAS No:1048912-41-9
MF:C7H13N3
MW:139.198220968246
MDL:MFCD11101001
CID:5044064
PubChem ID:55264679
Update Time:2025-05-24

3-(Pyrrolidin-3-ylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(pyrrolidin-3-ylamino)propanenitrile
    • 3-(Pyrrolidin-3-ylamino)propanenitrile
    • MDL: MFCD11101001
    • Inchi: 1S/C7H13N3/c8-3-1-4-10-7-2-5-9-6-7/h7,9-10H,1-2,4-6H2
    • InChI Key: TVXNHBBWGIPPJI-UHFFFAOYSA-N
    • SMILES: N1CCC(C1)NCCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 135
  • XLogP3: -0.2
  • Topological Polar Surface Area: 47.8

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Additional information on 3-(Pyrrolidin-3-ylamino)propanenitrile

Introduction to 3-(Pyrrolidin-3-ylamino)propanenitrile (CAS No. 1048912-41-9)

3-(Pyrrolidin-3-ylamino)propanenitrile, identified by its Chemical Abstracts Service (CAS) number 1048912-41-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural motif of 3-(Pyrrolidin-3-ylamino)propanenitrile features a nitrile group attached to a propylamine moiety, which is further linked to a pyrrolidine ring. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents.

The nitrile group in 3-(Pyrrolidin-3-ylamino)propanenitrile serves as a versatile functional handle, enabling further chemical modifications through hydrolysis or reduction to yield carboxylic acids or amines, respectively. This flexibility is particularly advantageous in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity. Additionally, the pyrrolidine ring contributes to the compound's solubility and metabolic stability, factors that are critical for drug-like properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(Pyrrolidin-3-ylamino)propanenitrile as a lead compound for targeting various disease pathways. Studies have demonstrated its interaction with enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer metabolism. For instance, research has shown that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases, which are key players in signal transduction pathways relevant to chronic diseases.

In the context of drug development, 3-(Pyrrolidin-3-ylamino)propanenitrile has been explored as a precursor for synthesizing more complex molecules with enhanced pharmacological profiles. The pyrrolidine scaffold is particularly amenable to modifications that can fine-tune binding affinity and selectivity. For example, structural analogs of this compound have been investigated for their potential as antiviral agents, where the pyrrolidine ring enhances binding to viral proteases without affecting host enzymes.

The synthesis of 3-(Pyrrolidin-3-ylamino)propanenitrile typically involves multi-step organic reactions, starting from readily available precursors such as pyrrolidine and propylamine derivatives. Advanced synthetic techniques, including catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with modern pharmaceutical manufacturing standards, ensuring scalability and reproducibility for industrial applications.

From a biological perspective, the pharmacological activity of 3-(Pyrrolidin-3-ylamino)propanenitrile is attributed to its ability to modulate protein-protein interactions and enzyme function. The nitrile group can engage in hydrogen bonding or coordinate with metal ions, while the pyrrolidine ring provides steric constraints that influence binding orientation. Such interactions are crucial for designing molecules that can selectively inhibit pathogenic processes without disrupting normal physiological functions.

Current research trends indicate that 3-(Pyrrolidin-3-ylamino)propanenitrile may find applications in emerging therapeutic areas such as immunomodulation and metabolic regulation. For example, studies suggest that derivatives of this compound can modulate immune cell signaling pathways, offering potential benefits in treating autoimmune diseases or enhancing vaccine efficacy. Additionally, its structural features make it a candidate for developing drugs targeting metabolic disorders like obesity and type 2 diabetes.

The chemical diversity inherent in 3-(Pyrrolidin-3-ylamino)propanenitrile allows for extensive structural exploration through combinatorial chemistry and library synthesis. By systematically varying substituents on the pyrrolidine ring or the propylamine side chain, researchers can generate libraries of compounds with tailored properties. High-throughput screening (HTS) techniques have been instrumental in identifying promising candidates from these libraries, accelerating the drug discovery process.

In conclusion, 3-(Pyrrolidin-3-ylamino)propanenitrile (CAS No. 1048912-41-9) represents a compelling scaffold with broad therapeutic potential. Its unique structural features enable diverse functionalization while maintaining favorable pharmacokinetic properties. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.

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